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Compound of Interest

Compound Name: 7-methyl-1H-indole-5,6-diol

Cat. No.: B15234522

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 7-methyl-1H-indole-5,6-diol, a
derivative of the biologically significant indole-5,6-diol scaffold. Due to the limited availability of
direct experimental data for this specific compound, this document combines reported physical
properties with inferred methodologies for its synthesis and potential biological activities,
drawing upon established knowledge of structurally related indole derivatives. This guide aims
to serve as a foundational resource for researchers interested in the synthesis,
characterization, and evaluation of 7-methyl-1H-indole-5,6-diol for potential applications in
drug discovery and development, particularly in the areas of neuroprotection and antioxidant
therapies.

Chemical Identity and Physical Properties

7-methyl-1H-indole-5,6-diol is an aromatic heterocyclic organic compound. While a specific
CAS (Chemical Abstracts Service) number has not been assigned to this compound in publicly
accessible databases, its fundamental chemical and physical properties can be summarized.[1]
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Property Value Reference
Molecular Formula CoHsNO2 [1]
Molecular Weight 163.17 g/mol [1]
Melting Point 107-109 °C [1]
Boiling Point Not available [1]
Density Not available [1]
InChiKey YCBKUMJFPOCXEZ- o
UHFFFAOYAH

CC1=C(0)C(=CC2=C1NC=C2
SMILES o [1]

CAS Number Not available [1]

Proposed Synthesis

Currently, there is no published, peer-reviewed synthesis protocol specifically for 7-methyl-1H-
indole-5,6-diol. However, a plausible synthetic route can be proposed based on the synthesis
of analogous indole-diols and standard organic chemistry transformations. The most logical
approach involves the demethylation of a readily available dimethoxy precursor, 5,6-dimethoxy-
7-methyl-1H-indole.

Proposed Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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